Cas no 478043-31-1 (2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile)

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile structure
478043-31-1 structure
Product Name:2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
CAS No:478043-31-1
MF:C19H11F6N3O
MW:411.300565004349
CID:854267
Update Time:2023-08-02

2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine-2-acetonitrile,alpha-(4-methoxyphenyl)-5,7-bis(trifluoromethyl)-(9CI)
    • 2-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
    • 2-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
    • 2-[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-2-(4-methoxyphenyl)acetonitrile
    • Inchi: 1S/C19H11F6N3O/c1-29-11-4-2-10(3-5-11)13(9-26)15-7-6-12-14(18(20,21)22)8-16(19(23,24)25)28-17(12)27-15/h2-8,13H,1H3
    • InChI Key: DTSHWHKHOGUNEM-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(C(C#N)C1C=CC(=CC=1)OC)=N2)(F)F

Computed Properties

  • Exact Mass: 411.081
  • Monoisotopic Mass: 411.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.8
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